Cas no 2138396-03-7 (5-(5-bromothiophen-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride)
5-(5-bromothiophen-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-(5-bromothiophen-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride
- 2138396-03-7
- [5-(5-bromothiophen-2-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride
- EN300-1117485
-
- Inchi: 1S/C8H5BrClNO3S2/c9-8-2-1-7(15-8)6-3-5(11-14-6)4-16(10,12)13/h1-3H,4H2
- InChI Key: ISBCTKZVNWTVBZ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C2=CC(CS(=O)(=O)Cl)=NO2)S1
Computed Properties
- Exact Mass: 340.85828g/mol
- Monoisotopic Mass: 340.85828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 96.8Ų
5-(5-bromothiophen-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1117485-0.05g |
[5-(5-bromothiophen-2-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138396-03-7 | 95% | 0.05g |
$683.0 | 2023-10-27 | |
| Enamine | EN300-1117485-0.1g |
[5-(5-bromothiophen-2-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138396-03-7 | 95% | 0.1g |
$715.0 | 2023-10-27 | |
| Enamine | EN300-1117485-0.25g |
[5-(5-bromothiophen-2-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138396-03-7 | 95% | 0.25g |
$748.0 | 2023-10-27 | |
| Enamine | EN300-1117485-0.5g |
[5-(5-bromothiophen-2-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138396-03-7 | 95% | 0.5g |
$781.0 | 2023-10-27 | |
| Enamine | EN300-1117485-1.0g |
[5-(5-bromothiophen-2-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138396-03-7 | 1g |
$813.0 | 2023-06-09 | ||
| Enamine | EN300-1117485-2.5g |
[5-(5-bromothiophen-2-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138396-03-7 | 95% | 2.5g |
$1594.0 | 2023-10-27 | |
| Enamine | EN300-1117485-5.0g |
[5-(5-bromothiophen-2-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138396-03-7 | 5g |
$2360.0 | 2023-06-09 | ||
| Enamine | EN300-1117485-10.0g |
[5-(5-bromothiophen-2-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138396-03-7 | 10g |
$3500.0 | 2023-06-09 | ||
| Enamine | EN300-1117485-1g |
[5-(5-bromothiophen-2-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138396-03-7 | 95% | 1g |
$813.0 | 2023-10-27 | |
| Enamine | EN300-1117485-5g |
[5-(5-bromothiophen-2-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride |
2138396-03-7 | 95% | 5g |
$2360.0 | 2023-10-27 |
5-(5-bromothiophen-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 5-(5-bromothiophen-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride
Recent Advances in the Application of 5-(5-bromothiophen-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS: 2138396-03-7) in Chemical Biology and Pharmaceutical Research
The compound 5-(5-bromothiophen-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS: 2138396-03-7) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique bromothiophene-oxazole scaffold, has demonstrated significant potential in the development of targeted therapeutics and chemical probes. Recent studies have focused on its reactivity as a sulfonylation agent, enabling the modification of various nucleophiles, including amines and alcohols, to produce sulfonamide and sulfonate derivatives with enhanced pharmacological properties.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 5-(5-bromothiophen-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride as a critical building block for the synthesis of kinase inhibitors. The bromothiophene moiety was found to enhance binding affinity to ATP pockets of target kinases, while the sulfonyl chloride group allowed for efficient derivatization. The resulting compounds exhibited nanomolar inhibitory activity against a panel of cancer-related kinases, with improved selectivity profiles compared to earlier generations of inhibitors. Molecular docking studies revealed that the oxazole ring contributes to key hydrogen bonding interactions within the kinase active site.
Another significant application was reported in Chemical Communications, where this compound served as a precursor for fluorescent chemical probes. The research team developed a series of sulfonamide-based probes by conjugating the sulfonyl chloride with various fluorophores. These probes demonstrated exceptional specificity for cysteine residues in target proteins, enabling real-time monitoring of protein dynamics in live cells. The 5-bromothiophene component was crucial for maintaining probe stability and membrane permeability, addressing long-standing challenges in cellular imaging applications.
Recent advancements in synthetic methodology have also expanded the utility of 2138396-03-7. A 2024 Nature Protocols publication detailed an optimized large-scale synthesis route that improved yield from 62% to 89% while reducing hazardous byproducts. The new protocol employs continuous flow chemistry, significantly enhancing the safety profile of handling this reactive sulfonyl chloride compound. This development has facilitated broader accessibility of the material for pharmaceutical development programs.
In the realm of antibiotic development, researchers have leveraged the unique electronic properties of this compound to create novel β-lactamase inhibitors. The electron-withdrawing nature of the sulfonyl chloride group, combined with the aromatic system, produces compounds that effectively inhibit extended-spectrum β-lactamases (ESBLs). Preliminary in vivo results show promise in restoring susceptibility to existing β-lactam antibiotics against resistant bacterial strains, potentially addressing the growing antimicrobial resistance crisis.
Ongoing research is exploring the compound's potential in PROTAC (Proteolysis Targeting Chimera) technology. The bromothiophene moiety serves as an ideal attachment point for linker molecules, while the sulfonyl chloride enables conjugation to E3 ligase ligands. Early-stage candidates have shown efficient degradation of target proteins in proof-of-concept studies, with potential applications in oncology and neurodegenerative diseases. These developments position 5-(5-bromothiophen-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride as a versatile tool in modern drug discovery approaches.
As research continues, the compound's unique combination of structural features - the bromothiophene for lipophilicity and π-stacking interactions, the oxazole for hydrogen bonding, and the reactive sulfonyl chloride for facile derivatization - ensures its ongoing importance in medicinal chemistry. Future directions may include exploration of its metabolites for prodrug development and investigation of its potential in covalent inhibitor design, where the sulfonyl chloride could form reversible bonds with target proteins.
2138396-03-7 (5-(5-bromothiophen-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)